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Compound of Interest

Compound Name: Boc-Tyr(Bzl)-aldehyde

Cat. No.: B558043

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability
and applications of N-a-(tert-Butoxycarbonyl)-O-benzyl-L-tyrosinal, commonly known as Boc-
Tyr(Bzl)-aldehyde. This key building block is instrumental in the synthesis of peptidomimetics
and other complex organic molecules, particularly in the development of enzyme inhibitors.

Commercial Availability

Boc-Tyr(Bzl)-aldehyde (CAS Number: 82689-15-4) is a specialized chemical available from a
select number of commercial suppliers. For researchers requiring this reagent, the following
table summarizes the key suppliers and available information. It is recommended to visit the
suppliers' websites for the most current data on purity, available quantities, and pricing.
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Synthetic Protocols

The following sections detail representative experimental protocols for the synthesis of Boc-
Tyr(Bzl)-aldehyde and its subsequent use in the synthesis of a peptide analogue via reductive
amination.

Synthesis of Boc-Tyr(Bzl)-aldehyde from Boc-Tyr(Bzl)-ol
via Dess-Martin Oxidation

This protocol describes the oxidation of the corresponding primary alcohol, Boc-Tyr(Bzl)-ol, to
the aldehyde using Dess-Martin periodinane (DMP). This method is favored for its mild reaction
conditions and high chemoselectivity.[1]

Materials:

Boc-Tyr(Bzl)-ol

Dess-Martin periodinane (DMP)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCOs3), saturated aqueous solution
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Sodium thiosulfate (Na=S20s3), saturated aqueous solution
Magnesium sulfate (MgSOa), anhydrous
Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Procedure:

Dissolve Boc-Tyr(Bzl)-ol (1 equivalent) in anhydrous DCM in a round-bottom flask under an
inert atmosphere (e.g., nitrogen or argon).

Add Dess-Martin periodinane (1.5 equivalents) to the solution in one portion at room
temperature.

Stir the reaction mixture at room temperature and monitor the progress of the reaction by
thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCOs
and a saturated aqueous solution of Na2S20s. Stir vigorously for 15-20 minutes until the solid
dissolves.

Transfer the mixture to a separatory funnel and separate the organic layer.
Wash the organic layer sequentially with saturated aqueous NaHCOs, water, and brine.

Dry the organic layer over anhydrous MgSOa, filter, and concentrate under reduced pressure
to obtain the crude product.

Purify the crude aldehyde by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to yield pure Boc-Tyr(Bzl)-aldehyde.

Below is a diagram illustrating the workflow for the synthesis of Boc-Tyr(Bzl)-aldehyde.
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Synthesis of Boc-Tyr(Bzl)-aldehyde Workflow
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Caption: Workflow for the synthesis of Boc-Tyr(Bzl)-aldehyde.
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Application in Peptide Analogue Synthesis: Reductive
Amination

Boc-Tyr(Bzl)-aldehyde can be used to introduce a modified tyrosine residue into a peptide

chain via reductive amination with the N-terminal amine of a peptide. This protocol provides a

general procedure for this transformation.

Materials:

Peptide with a free N-terminal amine

Boc-Tyr(Bzl)-aldehyde

Sodium cyanoborohydride (NaBHsCN) or Sodium triacetoxyborohydride (NaBH(OAC)3)
Methanol (MeOH) or Dichloromethane (DCM)

Acetic acid (to adjust pH)

Buffer solution (e.g., phosphate buffer)

Reverse-phase HPLC for purification

Procedure:

Dissolve the N-terminally deprotected peptide (1 equivalent) in a suitable solvent such as
methanol or a buffer solution.

Add Boc-Tyr(Bzl)-aldehyde (1.2 equivalents) to the peptide solution.

Adjust the pH of the reaction mixture to a slightly acidic range (pH 5-6) using acetic acid to
facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine
intermediate.

Add the reducing agent, sodium cyanoborohydride or sodium triacetoxyborohydride (1.5
equivalents), to the reaction mixture in portions.
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Continue to stir the reaction at room temperature for several hours or until the reaction is
complete, as monitored by LC-MS.

Quench the reaction by adding a small amount of water or an appropriate buffer.

Remove the solvent under reduced pressure.

Purify the resulting peptide analogue by reverse-phase HPLC.

The following diagram illustrates the general workflow for the reductive amination of a peptide
with Boc-Tyr(Bzl)-aldehyde.
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Reductive Amination Workflow

Reactants

(N-deprotected Peptide) (Boc-Tyr(BzI)-aIdehyde)
N\ /
\ /
4 : A
eactio

Mix in suitable solvent
Adjust pH to 5-6

Imine Formation
(1-2 hours)

Add Reducing Agent
(e.g., NaBHsCN)
- J

e . N
Purification

Quench Reaction
(Purify by RP-HPLC)

- J

Final Product

Peptide Analogue

Click to download full resolution via product page

Caption: Reductive amination of a peptide with Boc-Tyr(Bzl)-aldehyde.
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Application in Drug Discovery: Inhibition of Protein
Tyrosine Phosphatase 1B (PTP1B)

Peptide aldehydes are a class of compounds known to act as inhibitors of various enzymes,
including proteases and phosphatases. Protein Tyrosine Phosphatase 1B (PTP1B) is a key
negative regulator of the insulin and leptin signaling pathways.[2][3][4] Its overexpression is
linked to type 2 diabetes and obesity.[2][4] Therefore, inhibitors of PTP1B are promising
therapeutic targets. Peptide aldehydes derived from tyrosine analogues can be designed to
target the active site of PTP1B.

The following diagram illustrates the role of PTP1B in negatively regulating the insulin signaling
pathway and how a PTP1B inhibitor can restore signaling.
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Caption: PTP1B's role in insulin signaling and its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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